Cas no 1022475-06-4 (1-[(4-chlorophenyl)sulfanyl-(4-nitrophenyl)methyl]-4-phenylpiperazine)

• Product Name: 1-[(4-chlorophenyl)sulfanyl-(4-nitrophenyl)methyl]-4-phenylpiperazine
• CAS No: 1022475-06-4
• MF: C₂₃H₂₂ClN₃O₂S
• MW: 439.957683086395
• MDL: MFCD00170647
• CID: 5185778
• Update Time: 2026-03-05

1-[(4-chlorophenyl)sulfanyl-(4-nitrophenyl)methyl]-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)sulfanyl-(4-nitrophenyl)methyl]-4-phenylpiperazine

• MDL： MFCD00170647
• Inchi： 1S/C23H22ClN3O2S/c24-19-8-12-22(13-9-19)30-23(18-6-10-21(11-7-18)27(28)29)26-16-14-25(15-17-26)20-4-2-1-3-5-20/h1-13,23H,14-17H2
• InChI Key： JIIBNLJXIQBMRW-UHFFFAOYSA-N
• SMILES： N1(C(SC2=CC=C(Cl)C=C2)C2=CC=C([N+]([O-])=O)C=C2)CCN(C2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[(4-chlorophenyl)sulfanyl-(4-nitrophenyl)methyl]-4-phenylpiperazine

Comprehensive Overview of 1-[(4-chlorophenyl)sulfanyl-(4-nitrophenyl)methyl]-4-phenylpiperazine (CAS No. 1022475-06-4)

1-[(4-chlorophenyl)sulfanyl-(4-nitrophenyl)methyl]-4-phenylpiperazine (CAS No. 1022475-06-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular architecture. This compound features a piperazine core substituted with a phenyl group and a chlorophenylsulfanyl-nitrophenylmethyl moiety, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive molecules, given its ability to interact with various biological targets.

The compound's CAS No. 1022475-06-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its sulfanyl and nitrophenyl functional groups contribute to its reactivity, enabling diverse synthetic modifications. Recent studies highlight its utility in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for precision therapeutics. Users often inquire about its synthesis methods, solubility, and stability, underscoring the need for detailed technical data.

From an SEO perspective, keywords like "1-[(4-chlorophenyl)sulfanyl-(4-nitrophenyl)methyl]-4-phenylpiperazine uses" and "CAS 1022475-06-4 suppliers" rank highly, indicating commercial and research-driven interest. The compound's molecular weight (C₂₃H₂₀ClN₃O₂S) and spectroscopic properties (e.g., NMR, IR) are also common search queries, emphasizing the need for analytical clarity. Its potential role in green chemistry and catalysis further aligns with sustainability trends, a hot topic in 2024.

In drug development, the piperazine ring is a privileged structure, often associated with CNS activity. This has led to speculation about the compound's applicability in neurological disorders, though rigorous validation is pending. Meanwhile, its nitrophenyl group offers opportunities in photodynamic therapy research, another trending area. Laboratories handling this compound prioritize storage conditions (typically 2-8°C under inert gas) and handling protocols, as reflected in safety data sheets.

The patent landscape for CAS 1022475-06-4 reveals incremental innovations, particularly in heterocyclic chemistry. Its crystal structure and hydrogen bonding patterns are frequently studied via X-ray diffraction, addressing the demand for solid-state characterization. As AI-assisted molecular design gains traction, this compound's QSAR models (Quantitative Structure-Activity Relationships) are being explored to predict its bioactivity profiles computationally.

In summary, 1-[(4-chlorophenyl)sulfanyl-(4-nitrophenyl)methyl]-4-phenylpiperazine represents a multifaceted research tool bridging medicinal chemistry and material science. Its CAS No. 1022475-06-4 serves as a critical identifier for global collaboration, while its structural features continue to inspire cutting-edge applications. Future studies may unlock its potential in personalized medicine and smart materials, positioning it as a compound to watch in the coming decade.